Cas no 53135-63-0 (3-Isopropoxyprop-1-yne)

• Product Name: 3-Isopropoxyprop-1-yne
• CAS No: 53135-63-0
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 3028875
• PubChem ID: 23262319
• Update Time: 2025-05-26

3-Isopropoxyprop-1-yne Chemical and Physical Properties

Names and Identifiers

• 3-Isopropoxyprop-1-yne
• 3-(1-Methylethoxy)-1-propyne
• DCA13563
• 53135-63-0
• 1-Propyne, 3-(1-methylethoxy)-
• 3-(propan-2-yloxy)prop-1-yne
• DTXCID201738515
• DB-112628
• 855-697-1
• 2-prop-2-ynoxypropane
• EN300-179205
• MFCD22689867
• DTXSID001308615

• Inchi： 1S/C6H10O/c1-4-5-7-6(2)3/h1,6H,5H2,2-3H3
• InChI Key： ILSBQHAPINGYIJ-UHFFFAOYSA-N
• SMILES： O(CC#C)C(C)C

Computed Properties

• Exact Mass: 98.073164938Da
• Monoisotopic Mass: 98.073164938Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 75.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3-Isopropoxyprop-1-yne

Introduction to 3-Isopropoxyprop-1-yne (CAS No. 53135-63-0)

3-Isopropoxyprop-1-yne, also known by its CAS number 53135-63-0, is a versatile organic compound with a unique chemical structure and a wide range of applications in various scientific and industrial fields. This compound is characterized by its propargyl (alkynyl) group and an isopropoxy substituent, making it a valuable building block in synthetic chemistry, pharmaceutical research, and materials science.

The molecular formula of 3-Isopropoxyprop-1-yne is C₆H₁₀O, and its molecular weight is approximately 98.14 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 97°C. Its chemical structure consists of a triple bond (C≡C) and an isopropoxy group (OCH(CH₃)₂) attached to a propyl chain, which imparts specific reactivity and functional properties.

In the realm of synthetic chemistry, 3-Isopropoxyprop-1-yne is often used as a starting material for the synthesis of more complex organic molecules. Its alkynyl functionality can undergo various reactions, such as alkyne-hydrogenation, alkyne-halogenation, and alkyne-metallation, which are crucial steps in the preparation of pharmaceutical intermediates and fine chemicals. Additionally, the presence of the isopropoxy group provides additional reactivity options, such as ether cleavage and substitution reactions.

3-Isopropoxyprop-1-yne has gained significant attention in pharmaceutical research due to its potential as a building block for the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory, anti-cancer, and anti-viral properties. The ability to introduce functional groups through the alkynyl moiety allows for the creation of diverse molecular structures with tailored biological activities.

In materials science, 3-Isopropoxyprop-1-yne has found applications in the synthesis of advanced polymers and functional materials. Its reactivity makes it suitable for click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in polymer science to create conjugated polymers with unique electronic and optical properties. These materials have potential applications in areas such as organic electronics, sensors, and drug delivery systems.

The safety profile of 3-Isopropoxyprop-1-yne is an important consideration in its handling and use. While it is generally considered safe when proper precautions are taken, it should be stored in a well-ventilated area away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

In conclusion, 3-Isopropoxyprop-1-yne (CAS No. 53135-63-0) is a multifaceted compound with a broad spectrum of applications in synthetic chemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an indispensable tool for scientists and researchers working on innovative projects across these fields. As research continues to advance, the potential uses of this compound are likely to expand further, contributing to new discoveries and technological advancements.